Cas no 114812-00-9 (1-but-3-en-2-ylnaphthalene)

• Product Name: 1-but-3-en-2-ylnaphthalene
• CAS No: 114812-00-9
• MF: C₁₄H₁₄
• MW: 182.260963916779
• CID: 2613371
• PubChem ID: 10058171
• Update Time: 2025-04-21

1-but-3-en-2-ylnaphthalene Chemical and Physical Properties

Names and Identifiers

• 1-but-3-en-2-ylnaphthalene
• 114812-00-9
• DTXSID70434853
• Naphthalene, 1-(1-methyl-2-propenyl)-
• DTXCID70385679

• Inchi： 1S/C14H14/c1-3-11(2)13-10-6-8-12-7-4-5-9-14(12)13/h3-11H,1H2,2H3
• InChI Key： FPPAXQRBHIIHGV-UHFFFAOYSA-N
• SMILES： C(C=C)(C)C1C=CC=C2C=CC=CC=12

Computed Properties

• Exact Mass: 182.109550447Da
• Monoisotopic Mass: 182.109550447Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 0Ų